Cas no 2223039-24-3 (3-Aminopyridazine-4-boronic acid pinacol ester)

• Product Name: 3-Aminopyridazine-4-boronic acid pinacol ester
• CAS No: 2223039-24-3
• MF: C₁₀H₁₆BN₃O₂
• MW: 221.06
• CID: 5144726
• Update Time: 2025-05-20

3-Aminopyridazine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Aminopyridazine-4-boronic acid pinacol ester

• Inchi： 1S/C10H16BN3O2/c1-9(2)10(3,4)16-11(15-9)7-5-6-13-14-8(7)12/h5-6H,1-4H3,(H2,12,14)
• InChI Key： MDXSSYSKYWBZHQ-UHFFFAOYSA-N
• SMILES： C1(N)=NN=CC=C1B1OC(C)(C)C(C)(C)O1

Additional information on 3-Aminopyridazine-4-boronic acid pinacol ester

3-Aminopyridazine-4-boronic acid pinacol ester (CAS No. 2223039-24-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-Aminopyridazine-4-boronic acid pinacol ester (CAS No. 2223039-24-3) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. This compound belongs to the class of boronic acid derivatives, which are widely used in Suzuki-Miyaura coupling reactions for the synthesis of complex organic molecules, including pharmaceuticals.

The synthesis of 3-aminopyridazine-4-boronic acid pinacol ester typically involves a multi-step process that begins with the preparation of 3-aminopyridazine. This intermediate is then converted into the corresponding boronic acid derivative using pinacol as a protecting group. The use of pinacol as a protecting group is crucial because it stabilizes the boronic acid moiety, making it more suitable for various synthetic transformations and purification processes.

One of the key properties of 3-aminopyridazine-4-boronic acid pinacol ester is its reactivity in Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds, particularly those containing aromatic or heteroaromatic rings. The boronic acid moiety in this compound acts as an excellent nucleophile, facilitating the formation of carbon-carbon bonds with high efficiency and selectivity. This property makes it an invaluable reagent in the development of new drugs and materials.

In recent years, there has been a growing interest in the use of boronic acid derivatives, including 3-aminopyridazine-4-boronic acid pinacol ester, for the synthesis of targeted therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel inhibitors for specific enzymes involved in cancer pathways. The researchers demonstrated that these inhibitors exhibited potent antiproliferative activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

Beyond its applications in drug discovery, 3-aminopyridazine-4-boronic acid pinacol ester has also been explored for its potential in materials science. Boronic acids and their derivatives are known for their ability to form reversible covalent bonds with diols, making them useful in the development of dynamic covalent networks and self-healing materials. A recent study published in Advanced Materials reported the use of this compound to create stimuli-responsive hydrogels with tunable mechanical properties. These hydrogels have potential applications in tissue engineering and drug delivery systems.

The safety and stability of 3-aminopyridazine-4-boronic acid pinacol ester are important considerations for its practical applications. While boronic acids can be sensitive to air and moisture, the pinacol protecting group significantly enhances their stability under various reaction conditions. Additionally, this compound is generally considered safe to handle and store when proper precautions are taken, making it a reliable choice for laboratory-scale and industrial-scale syntheses.

In conclusion, 3-aminopyridazine-4-boronic acid pinacol ester (CAS No. 2223039-24-3) is a valuable reagent with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an essential tool for researchers working on the synthesis of complex organic molecules, targeted therapeutic agents, and advanced materials. As research continues to uncover new possibilities for this compound, its importance in both academic and industrial settings is likely to grow.